1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione

• Molecular Formula: C20H36N2O9
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 1-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]pyrrole-2,5-dione
• InChI: InChI=1S/C20H36N2O9/c21-3-5-25-7-9-27-11-13-29-15-17-31-18-16-30-14-12-28-10-8-26-6-4-22-19(23)1-2-20(22)24/h1-2H,3-18,21H2
• InChI Key: XNERYYGXIJFVCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C1=O)CCOCCOCCOCCOCCOCCOCCOCCN

Description

1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione is a complex organic compound characterized by its unique structure, which includes a pyrrole ring and a long heptaoxatricosyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione typically involves multi-step organic reactions. The initial step often includes the formation of the pyrrole ring, followed by the attachment of the heptaoxatricosyl chain through a series of condensation and substitution reactions. Specific reagents and catalysts are used to facilitate these reactions, ensuring high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to different products.

Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions, resulting in the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are optimized to achieve the desired products.

Major Products Formed

Scientific Research Applications

1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biological systems, including enzyme interactions and cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

1-(23-Amino-3,6,9,12,15,18,21-heptaoxatricosyl)-1H-pyrrole-2,5-dione derivatives: These compounds share a similar structure but differ in functional groups, leading to varied properties and applications.

Other pyrrole derivatives: Compounds with a pyrrole ring but different side chains, offering a range of chemical and biological activities.

Uniqueness

This compound is unique due to its long heptaoxatricosyl chain, which imparts distinct chemical and physical properties. This uniqueness makes it a valuable compound for research and industrial applications.